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Compound of Interest

Compound Name: Rizavasertib

Cat. No.: B1683964

Rizavasertib Storage and Handling: A Technical
Guide

This technical support guide provides detailed information on the long-term storage, handling,
and use of Rizavasertib. It is intended for researchers, scientists, and drug development
professionals to ensure the stability and efficacy of the compound throughout their
experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Rizavasertib powder?

Al: Rizavasertib powder is stable for extended periods when stored correctly. For optimal
long-term stability, it is recommended to store the solid compound in a tightly sealed vial under
the following conditions:

e At -20°C for up to 3 years.[1][2]
e At 4°C for up to 2 years.[1][2]

The compound is typically shipped at room temperature, and short periods at warmer
temperatures should not significantly affect its quality.[1][2][3]

Q2: How should | prepare and store Rizavasertib stock solutions?
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A2: Rizavasertib is highly soluble in DMSO (= 100 mg/mL).[1][2] It is crucial to use newly
opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can negatively impact
solubility.[1][2] Once prepared, stock solutions should be aliquoted into smaller, single-use
volumes to prevent degradation from repeated freeze-thaw cycles.[1][2][4]

Recommended storage conditions for stock solutions are:
e At-80°C for up to 2 years.[1]
e At-20°C for up to 1 year.[1]

Note: Some suppliers may recommend shorter storage times of 6 months at -80°C and 1
month at -20°C.[2][4] Always refer to the Certificate of Analysis (CoA) provided with your
specific batch for the most accurate stability information.[3][4]

Q3: Can | store Rizavasertib solutions in solvents other than DMSO?

A3: While DMSO is the most commonly cited solvent for in vitro stock solutions, solubility in
other solvents may be limited. If your experimental design requires a different solvent, it is
recommended to perform small-scale solubility tests first. For in vivo experiments, working
solutions are often prepared fresh on the day of use by diluting the DMSO stock solution in an
appropriate vehicle.[2]

Q4: How does Rizavasertib work?

A4: Rizavasertib is a potent, ATP-competitive, pan-Akt inhibitor that shows equal potency
against all three Akt isoforms (Aktl, Akt2, and Akt3) with a Ki (inhibition constant) of 160 pM.[1]
[5][6][7] By inhibiting Akt, Rizavasertib blocks downstream signaling pathways that are critical
for cell survival, proliferation, and growth.

Data Summary Tables

Table 1: Long-Term Storage Conditions for Rizavasertib Powder
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Temperature Duration Citations
-20°C 3 years [1112]
4°C 2 years [1][2]

Table 2: Long-Term Storage Conditions for Rizavasertib Stock Solutions (in DMSO)

Temperature Duration Citations
-80°C 2 years [1]

-20°C 1 year [1]

-80°C 6 months [2]

20°C 1 month [21[3]14]

Experimental Protocols & Troubleshooting

Protocol: Preparation of a 10 mM Rizavasertib Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Rizavasertib powder (Molecular Weight: 397.47 g/mol )[1][8]

Anhydrous, newly opened DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated pipette

Procedure:

e Pre-handling: Before opening the vial, centrifuge it briefly to ensure all the powder is
collected at the bottom.[4]
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Calculation: To prepare a 10 mM solution, you will need to dissolve 3.975 mg of
Rizavasertib in 1 mL of DMSO. Adjust the volume based on the amount of powder you
have. For example, for 1 mg of powder, add 0.2516 mL of DMSO.[1]

Dissolution: Add the calculated volume of DMSO to the vial containing the Rizavasertib
powder.

Mixing: Vortex or sonicate the solution gently until the powder is completely dissolved. If
precipitation occurs, gentle warming can aid dissolution.[2]

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.
This is critical to avoid repeated freeze-thaw cycles which can compromise the compound's
integrity.[1][4]

Storage: Store the aliquots at -80°C or -20°C according to the guidelines in Table 2.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound won't dissolve

1. Incorrect solvent. 2. DMSO
has absorbed moisture
(hygroscopic). 3. Solution is

supersaturated.

1. Ensure you are using a
recommended solvent like
DMSO. 2. Use a fresh,
unopened bottle of anhydrous
DMSO.[1][2] 3. Gently warm
and/or sonicate the solution. If
it persists, prepare a more

dilute stock solution.[2]

Precipitate forms after thawing

1. Solution was not fully
dissolved initially. 2. The
compound has come out of

solution during freezing.

1. Before use, allow the aliquot
to come to room temperature.
2. Vortex the vial and visually
inspect to ensure all precipitate
is redissolved. Gentle warming

can be applied if necessary.

Inconsistent experimental

results

1. Compound degradation due
to improper storage. 2. Multiple
freeze-thaw cycles of the stock

solution.

1. Verify that your storage
conditions align with the
recommended guidelines. 2.
Discard stock solutions that
have been frozen and thawed
multiple times. Always use
fresh aliquots for new

experiments.[1][4]

Visual Guides

Rizavasertib Handling and Storage Workflow "dot
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Preparation
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Caption: Rizavasertib inhibits all isoforms of Akt, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term storage conditions for Rizavasertib powder
and stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683964#long-term-storage-conditions-for-
rizavasertib-powder-and-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

